Ethyl 2-{N-[2-(thiophen-2-yl)ethyl]4-methylbenzenesulfonamido}acetate

• IUPAC Name: ethyl 2-[(4-methylphenyl)sulfonyl-(2-thiophen-2-ylethyl)amino]acetate
• InChI: InChI=1S/C17H21NO4S2/c1-3-22-17(19)13-18(11-10-15-5-4-12-23-15)24(20,21)16-8-6-14(2)7-9-16/h4-9,12H,3,10-11,13H2,1-2H3
• InChI Key: XQHGWROBURWBQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(CCC1=CC=CS1)S(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C17H21NO4S2
• Molecular Weight: 367.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of Ethyl 2-thiopheneacetate, a component of the compound, is available as a 2D Mol file. The IUPAC Standard InChIKey for Ethyl 2-thiopheneacetate is QSUANHXENVRFDN-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

Ethyl 2-thiopheneacetate, a component of the compound, has a refractive index of 1.51 (lit.), a boiling point of 119-121 °C/23 mmHg (lit.), and a density of 1.134 g/mL at 25 °C (lit.). It is a liquid form compound.

Safety and Hazards

Ethyl 2-thiopheneacetate is a compound with a strong, unique odor and is irritating. It should be handled with appropriate personal protective equipment to avoid contact with skin and eyes. It should be used in a well-ventilated area and inhalation of its vapors or gases should be avoided.

Mechanism of Action

Target of Action

Thiophene-based analogs, which this compound is a part of, have been studied extensively for their biological activity . They have been found to interact with a variety of targets, exhibiting properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic .

Mode of Action

Thiophene-based analogs are known to interact with their targets in a variety of ways, leading to different biological effects .

Biochemical Pathways

Thiophene-based analogs are known to affect a variety of biochemical pathways, leading to their diverse biological effects .

Pharmacokinetics

It is known that the compound is a colorless liquid with a strong, distinctive odor, soluble in organic solvents such as alcohols, ethers, and ketones, but insoluble in water . These properties may influence its bioavailability.

Result of Action

Thiophene-based analogs are known to have a variety of biological effects, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Action Environment

It is known that the compound should be stored in a dark place, sealed in dry conditions, and at room temperature . It should also be handled with appropriate ventilation measures to avoid inhalation of its vapors .